Cas no 1798776-61-0 (6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride)

• Product Name: 6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride
• CAS No: 1798776-61-0
• MF: C₁₂H₁₇Cl₂N₃O
• MW: 290.188880681992
• CID: 5888242
• PubChem ID: 86813744
• Update Time: 2025-07-19

6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride
• AKOS033359901
• EN300-26587644
• Z1456441146
• 6-chloro-N-(piperidin-3-ylmethyl)pyridine-2-carboxamide;hydrochloride
• 1798776-61-0

• Inchi： 1S/C12H16ClN3O.ClH/c13-11-5-1-4-10(16-11)12(17)15-8-9-3-2-6-14-7-9;/h1,4-5,9,14H,2-3,6-8H2,(H,15,17);1H
• InChI Key： OGWYITPJIKCSKI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(NCC2CNCCC2)=O)=N1.Cl

Computed Properties

• Exact Mass: 289.0748676g/mol
• Monoisotopic Mass: 289.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Additional information on 6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride

Introduction to 6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride (CAS No. 1798776-61-0)

6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride, identified by its CAS number 1798776-61-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group, a piperidine moiety, and a pyridine carboxamide functional group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride involve meticulous chemical methodologies that ensure high purity and yield. The chloro substitution on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. The piperidine ring, known for its ability to modulate pharmacokinetic properties, adds to the compound's potential as a drug candidate.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. 6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride has emerged as a promising candidate in this context due to its structural similarity to known bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies.

One of the most intriguing aspects of this compound is its potential role in modulating signaling pathways associated with disease progression. For instance, studies have suggested that it may interfere with the activity of kinases and other enzymes involved in cancer cell proliferation. Additionally, its interaction with neurotransmitter receptors has been investigated for potential applications in treating neurological disorders. These findings highlight the compound's versatility and its broad therapeutic scope.

The hydrochloride salt form of 6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide enhances its solubility in aqueous solutions, which is crucial for formulation development and administration in vivo. This property makes it more amenable for use in various experimental models and clinical trials. The compound's stability under different pH conditions also adds to its practicality as a research tool.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mode of action of 6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride with high accuracy. Molecular docking studies have revealed that it can bind effectively to target proteins with high specificity, suggesting its potential as a lead compound for drug development. These computational insights have accelerated the process of identifying optimized analogs with improved pharmacological profiles.

The synthesis of derivatives of 6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride has also been a focus of research efforts. By modifying specific functional groups or introducing new moieties, scientists aim to enhance its bioavailability, reduce side effects, and broaden its therapeutic applications. Such structural modifications are guided by both experimental data and theoretical predictions, ensuring that each derivative is optimized for maximum efficacy.

In conclusion, 6-chloro-N-[(piperidin-3-yl)methyl]pyridine-2-carboxamide hydrochloride (CAS No. 1798776-61-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, position it as a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in addressing some of the most pressing medical challenges of our time.